Cas no 890-04-0 (1-cyclohexyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione)

• Product name: 1-cyclohexyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 890-04-0
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 1936693
• PubChem ID: 13459

1-cyclohexyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-5-propyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 1-cyclohexyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1-cyclohexyl-5-propyl-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-cyclohexyl-5-propyl-
• 1-Cyclohexyl-5-propylbarbituric acid
• 3-Cyclohexyl-6-hydroxy-5-propylpyrimidine-2,4(3H,5H)-dione
• SCHEMBL17472455
• BARBITURIC ACID, 1-CYCLOHEXYL-5-PROPYL-
• BRN 0889162
• 890-04-0
• DTXSID601008592

• Inchi： InChI=1S/C13H20N2O3/c1-2-6-10-11(16)14-13(18)15(12(10)17)9-7-4-3-5-8-9/h9-10H,2-8H2,1H3,(H,14,16,18)
• InChI Key： RXDPKNUSKRDQNV-UHFFFAOYSA-N
• SMILES： CCCC1C(=O)NC(=O)N(C1=O)C2CCCCC2

Computed Properties

• Exact Mass: 252.14739250Da
• Monoisotopic Mass: 252.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.5Ų